Cas no 1401665-75-5 (N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-ethyl-acetamide)

• Product Name: N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-ethyl-acetamide
• CAS No: 1401665-75-5
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• CID: 2163012
• Update Time: 2025-06-08

N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-ethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(r)-1-((s)-2-amino-3-methyl-butyryl)-pyrrolidin-3-yl]-n-ethyl-acetamide
• N-((R)-1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-3-yl)-N-ethylacetamide
• AM97655
• N-[(R)-1-((S)-2-Amino-3-methylbutyryl)pyrrolidin-3-yl]-N-ethylacetamide
• N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-ethyl-acetamide

• Inchi： 1S/C13H25N3O2/c1-5-16(10(4)17)11-6-7-15(8-11)13(18)12(14)9(2)3/h9,11-12H,5-8,14H2,1-4H3/t11-,12+/m1/s1
• InChI Key： UWKMDBAWZMAOSO-NEPJUHHUSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CC[C@H](C1)N(C(C)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-ethyl-acetamide

Research Brief on N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-ethyl-acetamide (CAS: 1401665-75-5)

In recent years, the compound N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-ethyl-acetamide (CAS: 1401665-75-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following brief provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-ethyl-acetamide involves a multi-step process that leverages advanced chiral chemistry techniques to achieve high enantiomeric purity. Recent studies have highlighted the importance of optimizing reaction conditions to improve yield and scalability, which are critical for its potential industrial production. Researchers have also explored alternative synthetic routes to reduce costs and environmental impact, aligning with the growing emphasis on sustainable chemistry practices in drug development.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. In vitro studies have revealed its ability to selectively inhibit key enzymes involved in inflammatory and metabolic disorders. For instance, recent findings published in the Journal of Medicinal Chemistry indicate that N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-ethyl-acetamide exhibits potent inhibitory effects on certain proteases, suggesting its potential utility in treating conditions such as rheumatoid arthritis and diabetes. These findings are supported by robust biochemical assays and molecular docking studies, which provide insights into the compound's mechanism of action at the atomic level.

Further investigations into the pharmacokinetic and pharmacodynamic properties of N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-ethyl-acetamide have been conducted to evaluate its suitability for clinical use. Preclinical studies in animal models have shown favorable bioavailability and tissue distribution profiles, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and reducing potential toxicity, which are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and advance the compound toward human trials.

In addition to its therapeutic potential, N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-ethyl-acetamide has also been explored as a tool compound in chemical biology research. Its ability to selectively interact with specific protein targets makes it a valuable probe for studying cellular signaling pathways and identifying novel drug targets. Recent publications have highlighted its use in high-throughput screening assays and structure-activity relationship (SAR) studies, which are instrumental in the design of next-generation therapeutics.

In conclusion, N-[(R)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-ethyl-acetamide (CAS: 1401665-75-5) represents a promising candidate for further development in both therapeutic and research applications. Ongoing studies are expected to shed more light on its full potential, addressing current limitations and unlocking new opportunities in drug discovery. The compound's unique chemical and biological properties position it as a noteworthy subject of interest in the evolving landscape of chemical biology and pharmaceutical sciences.